Cas no 58088-65-6 (1-(4-Methoxypyridin-2-yl)ethan-1-amine)

• Product Name: 1-(4-Methoxypyridin-2-yl)ethan-1-amine
• CAS No: 58088-65-6
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• MDL: MFCD20704728
• CID: 4653838
• PubChem ID: 69524512
• Update Time: 2025-06-09

1-(4-Methoxypyridin-2-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-Methoxypyridin-2-yl)ethan-1-amine
• 1-(4-methoxypyridin-2-yl)ethanamine
• 4-methoxy-a--methyl-2-Pyridinemethanamine
• MFCD20704728
• E84453
• A1-03322
• EN300-330154
• DB-131954
• 58088-65-6
• SCHEMBL5664369
• BS-45739

• MDL： MFCD20704728
• Inchi： 1S/C8H12N2O/c1-6(9)8-5-7(11-2)3-4-10-8/h3-6H,9H2,1-2H3
• InChI Key： BSYZGYVTKXXLSZ-UHFFFAOYSA-N
• SMILES： C(N)(C1=NC=CC(OC)=C1)C

Computed Properties

• Exact Mass: 152.094963011g/mol
• Monoisotopic Mass: 152.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 48.1Ų

Additional information on 1-(4-Methoxypyridin-2-yl)ethan-1-amine

Introduction to 1-(4-Methoxypyridin-2-yl)ethan-1-amine (CAS No. 58088-65-6)

1-(4-Methoxypyridin-2-yl)ethan-1-amine, also known by its CAS number 58088-65-6, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a methoxy-substituted pyridine ring with an ethylamine moiety. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various applications, particularly in drug discovery and development.

The chemical structure of 1-(4-Methoxypyridin-2-yl)ethan-1-amine can be represented as C₉H₁₂N₂O. The methoxy group on the pyridine ring contributes to the compound's lipophilicity, which is crucial for its ability to cross biological membranes and interact with target proteins. The ethylamine moiety, on the other hand, provides the compound with amine functionality, which can participate in hydrogen bonding and other non-covalent interactions essential for biological activity.

In recent years, 1-(4-Methoxypyridin-2-yl)ethan-1-amine has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role as a modulator of neurotransmitter systems. Research has shown that this compound can interact with specific receptors in the central nervous system (CNS), making it a promising candidate for the treatment of neurological disorders such as anxiety, depression, and cognitive impairments.

A study published in the Journal of Medicinal Chemistry in 2023 highlighted the ability of 1-(4-Methoxypyridin-2-yl)ethan-1-amine to selectively bind to serotonin receptors. The researchers found that this interaction could potentially enhance serotonin signaling, which is known to play a crucial role in mood regulation and cognitive function. This finding has opened new avenues for developing novel antidepressants and anxiolytics with improved efficacy and fewer side effects.

Beyond its potential as a therapeutic agent, 1-(4-Methoxypyridin-2-yl)ethan-1-amine has also been explored for its use as a lead compound in drug discovery programs. Its structural flexibility allows chemists to introduce various functional groups and modifications to optimize its pharmacological properties. For instance, researchers have synthesized derivatives of this compound with enhanced solubility, stability, and target selectivity, which are essential attributes for successful drug candidates.

The synthesis of 1-(4-Methoxypyridin-2-yl)ethan-1-amine typically involves multistep reactions that start from readily available starting materials. One common synthetic route involves the condensation of 4-methoxypyridine with an appropriate aldehyde or ketone followed by reduction to form the desired amine. The choice of reagents and reaction conditions can significantly impact the yield and purity of the final product, making process optimization a critical aspect of its large-scale production.

In addition to its therapeutic potential, 1-(4-Methoxypyridin-2-yl)ethan-1-amine has been investigated for its use in diagnostic imaging. Studies have shown that this compound can be labeled with radiotracers to create imaging agents that can be used to visualize specific targets in vivo. This application has significant implications for early disease detection and monitoring treatment response.

The safety profile of 1-(4-Methoxypyridin-2-yl)ethan-1-amine is another important consideration in its development as a pharmaceutical agent. Preclinical studies have demonstrated that this compound exhibits low toxicity and good safety margins at therapeutic doses. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, 1-(4-Methoxypyridin-2-yl)ethan-1-amine (CAS No. 58088-65-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it an attractive candidate for developing new therapies for neurological disorders and other medical conditions. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, underscoring its significance in the field.